2,2-Dideuteriopropan-1-ol
Overview
Description
2,2-Dideuteriopropan-1-ol, or DDP, is an organic compound belonging to the class of alcohols. It is a colorless liquid with a mild odor, and it is miscible with water and many organic solvents. DDP is a versatile compound that is used in many different applications, including the synthesis of other compounds, scientific research, and in laboratory experiments. In
Scientific Research Applications
Carcinogenicity Mechanism Study : 2-Nitropropane, a chemical structurally similar to 2,2-Dideuteriopropan-1-ol, has been studied for its carcinogenic effects in Sprague-Dawley rats. The study revealed a significant increase in oxidative DNA and RNA damage in the livers, suggesting a mechanism of hepatocarcinogenicity based on nucleic acid damage from reactive oxygen species (Fiala et al., 1989).
Biofuel Production : Research on 2-methylpropan-1-ol (isobutanol), which is closely related to 2,2-Dideuteriopropan-1-ol, has demonstrated its potential as a biofuel. The study optimized the metabolic pathways in Escherichia coli for efficient anaerobic production of isobutanol, a promising renewable energy source (Bastian et al., 2011).
Medicinal Chemistry : In medicinal chemistry, 1-aminopropan-2-ols, structurally similar to 2,2-Dideuteriopropan-1-ol, have been synthesized and tested for their antimalarial activities against Plasmodium falciparum. These compounds demonstrated significant potency against malaria (Robin et al., 2007).
Chemical Reaction Studies : Research on alkyl-transition metal compounds, including tri(2,2,-dideutero-4-phenylbutyl)chromium and -iron, provided insights into hydrogen (deuterium) transfer mechanisms in chemical reactions. These findings are crucial for understanding complex chemical processes (Sneeden & Zeiss, 1971).
Nuclear Magnetic Resonance (NMR) Studies : The study of η2-dideuterium complexes in transition metals using 2H solid-state NMR spectroscopy has provided valuable insights into coherent and incoherent exchange processes at the atomic level. This research is vital for understanding the dynamics of complex molecular systems (Wehrmann et al., 1999).
Synthetic Oligosaccharide Research : Synthetic oligosaccharides and glycoconjugates are increasingly used in biological research and drug discovery. Advances in stereoselective glycosylation protocols and chemo-enzymatic methods have made significant contributions to this field (Boltje et al., 2009).
properties
IUPAC Name |
2,2-dideuteriopropan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H8O/c1-2-3-4/h4H,2-3H2,1H3/i2D2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDERNNFJNOPAEC-CBTSVUPCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])(C)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H8O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50480191 | |
Record name | (2,2-~2~H_2_)Propan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50480191 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
62.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Dideuteriopropan-1-ol | |
CAS RN |
40422-14-8 | |
Record name | (2,2-~2~H_2_)Propan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50480191 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 40422-14-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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